Cas no 111989-94-7 (methyl 2-[2-(4-chlorophenyl)-5-phenyl-1,3-oxazol-4-yl]acetate)

• Product Name: methyl 2-[2-(4-chlorophenyl)-5-phenyl-1,3-oxazol-4-yl]acetate
• CAS No: 111989-94-7
• MF: C₁₈H₁₄ClNO₃
• MW: 327.761663913727
• CID: 2607771
• PubChem ID: 54554643
• Update Time: 2025-04-21

methyl 2-[2-(4-chlorophenyl)-5-phenyl-1,3-oxazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(4-chlorophenyl)-5-phenyl-1,3-oxazol-4-yl]acetate
• DTXSID00712176
• Methyl [2-(4-chlorophenyl)-5-phenyl-1,3-oxazol-4-yl]acetate
• 111989-94-7
• Methyl 2-(2-(4-chlorophenyl)-5-phenyloxazol-4-yl)acetate
• SCHEMBL10652849

• Inchi： 1S/C18H14ClNO3/c1-22-16(21)11-15-17(12-5-3-2-4-6-12)23-18(20-15)13-7-9-14(19)10-8-13/h2-10H,11H2,1H3
• InChI Key： ZMHWOUCYAHUXBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(CC(=O)OC)=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 327.0662210Da
• Monoisotopic Mass: 327.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.3Ų